Cas no 334616-31-8 (N-(2-Aminoethyl) Cyclopamine)
N-(2-Aminoethyl) Cyclopamine structure
N-(2-Aminoethyl) Cyclopamine Properties
Names and Identifiers
-
- N-(2-Aminoethyl) Cyclopamine
- LogP
- N-aminoethylcyclopamine
- 334616-31-8
-
- QCFBFPHBSKOKSL-UHFFFAOYSA-N
- InChI=1S/C29H46N2O2/c1-17-13-26-27(31(16-17)12-11-30)19(3)29(33-26)10-8-22-23-6-5-20-14-21(32)7-9-28(20,4)25(23)15-24(22)18(29)2/h5,17,19,21-23,25-27,32H,6-16,30H2,1-4H3
- CC1CC2C(C(C3(O2)CCC4C5CC=C6CC(CCC6(C5CC4=C3C)C)O)C)N(C1)CCN
Computed Properties
- 454.35592871g/mol
- 2
- 4
- 2
- 454.35592871g/mol
- 33
- 866
- 0
- 0
- 10
- 0
- 0
- 1
- 3
- 58.7Ų
Experimental Properties
- 188-200°C
N-(2-Aminoethyl) Cyclopamine Price
N-(2-Aminoethyl) Cyclopamine Related Literature
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Paulo Oliveira,Peter Lindblad Dalton Trans., 2009, 9990-9996
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Yan Li,Chunfang Ni,Lu Wang Anal. Methods, 2019,11, 2836-2854
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Maria A. Bacigalupo,Adriano Ius,Renato Longhi,Giacomo Meroni Analyst, 2000,125, 1847-1850
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Meiyu Wang,Bin Gao,Xiaoyu Wang,Wenzhong Li Biomater. Sci., 2022,10, 1883-1903
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Haochong Wu,Qilu Yao,Chenxi Hu,Jianjun Long,Yuanlan Zhou,Zhang-Hui Lu Chem. Commun., 2023,59, 12116-12119
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Xiaofeng Tan,Lianhua Zhang,Xiaobo Deng,Luyang Miao,He Li,Gengxiu zheng New J. Chem., 2017,41, 11867-11871
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10. Front cover
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